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Compound of Interest

Compound Name: Dithionite

Cat. No.: B078146 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of sodium dithionite (also

known as sodium hydrosulfite). Adherence to these procedures is essential for ensuring

laboratory safety.

Understanding the Hazards
Sodium dithionite is a reactive chemical that presents several hazards. It is a combustible

solid that is harmful if swallowed and causes serious eye irritation.[1][2][3] A primary danger is

its reactivity with moisture; it can self-heat when in contact with water or moist air, potentially

leading to spontaneous ignition.[4][5] This reaction can generate enough heat to ignite nearby

combustible materials.[4][6] Furthermore, contact with acids or decomposition from heat (above

100°C) liberates toxic sulfur dioxide gas.[5][7][8][9]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling sodium dithionite to minimize

exposure and ensure personal safety.
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Protection Type Specific Requirements Rationale

Eye Protection

Chemical safety goggles or

safety glasses that comply with

EN 166 or ANSI Z87.1

standards.[1][3]

Protects against dust particles

and potential splashes, which

can cause serious eye irritation

or damage.[2][6][7]

Hand Protection

Chemically compatible gloves

(e.g., Nitrile rubber).[3] Gloves

should be inspected for holes

before use.[3]

Prevents skin contact, which

can cause irritation.[4][7]

Body Protection

A lab coat, buttoned to its full

length, is required.[3] Full-

length pants and closed-toe

shoes are also mandatory.[3]

Protects skin from accidental

spills and dust contamination.

[8]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[3] If ventilation is

insufficient or dust is

generated, a NIOSH-approved

respirator with a particulate

filter is required.[1][6][10]

Prevents inhalation of dust and

toxic sulfur dioxide gas, which

can irritate the respiratory tract.

[4][7][9]

Operational Plan: Handling Sodium Dithionite
Follow this step-by-step procedure for the safe handling of sodium dithionite in a laboratory

setting.

A. Pre-Handling Preparations

Training: Ensure all personnel are trained on the hazards and proper handling procedures for

sodium dithionite before work begins.[4]

Designate Area: Conduct all work in a designated area, preferably within a certified chemical

fume hood to control dust and fumes.[3]
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Assemble Materials: Ensure all necessary equipment, including non-sparking tools, sealed

containers, and spill cleanup materials, are readily available.[8][10]

Verify Safety Equipment: Check that safety showers and eyewash stations are accessible

and operational.[2][10]

Don PPE: Put on all required personal protective equipment as specified in the table above.

[1][3]

B. Handling Procedure

Avoid Dust: Handle the powder carefully to minimize the generation of dust.[1][2]

Weighing: If weighing the powder, do so within the fume hood. Do not rinse containers used

for weighing with water, as this can trigger a reaction.[3]

Keep Dry: Keep the container tightly closed when not in use and protect it from any contact

with moisture, water, or moist air.[6][7][8]

Avoid Incompatibles: Keep sodium dithionite away from acids, strong oxidizing agents (like

perchlorates, nitrates, and sodium chlorite), and combustible materials.[1][2][4] Contact with

acids liberates toxic gas.[7][9]

C. Post-Handling Procedure

Secure Chemical: Tightly close the container and store it in a cool, dry, well-ventilated area

away from heat and sunlight.[1][6][8]

Decontaminate: Wipe down the work area.

Remove PPE: Remove gloves using the proper technique to avoid skin contact, and dispose

of them as contaminated waste.[3] Remove your lab coat.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

the chemical.[1][3] Do not eat, drink, or smoke in the work area.[1][8]

Emergency and Disposal Plan
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A. Spill Response

Evacuate: Evacuate all non-essential personnel from the immediate area.[10]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: For a small spill, cover the material with dry sand, earth, or another non-

combustible, inert material.[4][10] Do NOT use combustible absorbents like sawdust.[8][9]

Cleanup: Using non-sparking tools, carefully sweep the contained substance into a suitable,

dry, and clearly labeled container for disposal.[8][10]

Final Steps: After cleanup is complete, ventilate the area.[4] Do NOT wash the spill into the

sewer system.[2][4]

B. Disposal Plan

Waste Classification: Sodium dithionite and any materials contaminated with it must be

treated as hazardous waste.[4]

Containerization: Store waste in a suitable, closed, and properly labeled container.[8]

Disposal: Dispose of the waste through a licensed hazardous-waste disposal contractor or

an approved collection site.[1][2] Adhere strictly to all local, state, and federal regulations for

hazardous waste disposal.[4][10]
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Preparation Phase

Handling Workflow

Post-Handling

Emergency Response

1. Review SDS & SOP

2. Verify Fume Hood & Eyewash

3. Don Required PPE
(Goggles, Gloves, Lab Coat)

4. Handle in Fume Hood
(Keep Dry, Avoid Dust)

5. Keep Away From Incompatibles
(Acids, Water, Oxidizers) Spill Occurs

Emergency Event

6. Secure Container After Use

7. Decontaminate Work Area

8. Doff PPE & Dispose of Gloves

9. Wash Hands Thoroughly

Cover with DRY Sand
(No Water!)

Collect in Sealed Container
(Use Non-Sparking Tools)

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and emergency response for Sodium Dithionite.
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Toxicology and Exposure Data
While no official occupational exposure limits have been established for sodium dithionite, it is

known to pose health risks upon exposure.[4] The following data summarizes its acute toxicity.

Toxicity Data Value Species

Oral LD50 ~2500 mg/kg Rat[1][8]

Dermal LD50 >2000 mg/kg Rat[1]

Inhalation LC50 >5.5 mg/L Rat (male)[8]

Aquatic Toxicity Value Species Exposure Time

LC50 (Fish) 62.3 mg/L
Golden orfe

(Leuciscus idus)[1]
96 h[8]

EC50 (Invertebrates) 98.3 mg/L Daphnia magna[1][8] 48 h[8]

EC50 (Algae) 206.2 mg/L
Desmodesmus

subspicatus[8]
72 h[8]

First Aid Measures
Immediate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[4][7]

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[11]

Skin Contact

Remove contaminated clothing immediately.[4]

Wash the affected skin area with large amounts

of mild soap and water.[1][4] If irritation develops

or persists, get medical attention.[2][7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][4] If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[4][7]

Ingestion

Rinse the mouth thoroughly with water.[1][7] Do

NOT induce vomiting.[8][9] Call a poison center

or doctor for medical advice.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. wessexchemicalfactors.co.uk [wessexchemicalfactors.co.uk]

2. media.laballey.com [media.laballey.com]

3. faculty.washington.edu [faculty.washington.edu]

4. nj.gov [nj.gov]

5. Sodium Dithionite | Na2S2O4 | CID 24489 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. integraclear.com [integraclear.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://www.actylislab.com/msds/Sodium%20dithionite.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://www.carlroth.com/medias/SDB-24X0-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU3MzZ8YXBwbGljYXRpb24vcGRmfGFEUm1MMmc1TVM4NU1USTNNamN3TnpRME1EazBMMU5FUWw4eU5GZ3dYMGRDWDBWT0xuQmtaZ3wyNzg3ZWI5MjQwYzM5MmE5N2U0NDE0MTlkNWY4ZWQ0MjI0YWYwODQxNWU2ZWFmNTIwZjEwZmRkZTMzYzUwNWVk
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://www.actylislab.com/msds/Sodium%20dithionite.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://www.actylislab.com/msds/Sodium%20dithionite.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://www.actylislab.com/msds/Sodium%20dithionite.pdf
https://www.chemicalbook.com/msds/Sodium-dithionite.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_version=2&p_card_id=1717
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
https://www.benchchem.com/product/b078146?utm_src=pdf-custom-synthesis
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://media.laballey.com/docbuilder/sodium-dithionite-lab-grade-500-grams-safety-data-sheet-66e856230140b.pdf
http://faculty.washington.edu/slkeller/safety/SOP%20sodium%20hydrosulfite.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dithionite
https://www.integraclear.com/msds/S365_26390_102.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. actylislab.com [actylislab.com]

8. chemicalbook.com [chemicalbook.com]

9. ICSC 1717 - SODIUM DITHIONITE [chemicalsafety.ilo.org]

10. westliberty.edu [westliberty.edu]

11. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Sodium
Dithionite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078146#personal-protective-equipment-for-handling-
dithionite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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